2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2,4-dichlorophenyl)acetamide

• IUPAC Name: 2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C16H10BrCl2N3O2S/c17-10-3-1-9(2-4-10)15-21-22-16(24-15)25-8-14(23)20-13-6-5-11(18)7-12(13)19/h1-7H,8H2,(H,20,23)
• InChI Key: GWOULIYBNHXPBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3)Cl)Cl)Br
• Molecular Formula: C16H10BrCl2N3O2S
• Molecular Weight: 459.1 g/mol

Description

The compound “2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2,4-dichlorophenyl)acetamide” is a derivative of oxadiazole. Oxadiazoles are an important class of heterocyclic compounds with a broad spectrum of biological activity.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3. Acylation of the amino group of oxadiazoles with some acid chlorides such as methyl 4-(chlorocarbonyl) benzoate, 3-nitrobenzoyl chloride, 4-methoxy-benzoyl chloride, 4-isobutylbenzoyl chloride and chloroacetyl chloride yielded the acylated compounds.

Molecular Structure Analysis

The molecular structure of similar compounds was confirmed using spectral analysis such as IR, 1H NMR and 13C NMR and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include acylation, cyclization, and coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “2-((5-(4-BROMOPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)THIO)-N-PHENYLACETAMIDE”, include a molecular weight of 465.375.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, similar oxadiazole derivatives have been reported to possess anti-inflammatory, anti-HIV, antibacterial, anticonvulsant activities, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-HBV, anticancer, and analgesic properties.

Future Directions

The future directions for this compound could involve further exploration of its biological activities, given the broad spectrum of activities exhibited by similar oxadiazole derivatives. Additionally, the compound could be further optimized for improved activity and safety profile.